N-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)thiophene-2-sulfonamide

• IUPAC Name: N-[2-[[6-(pyridin-2-ylamino)pyridazin-3-yl]amino]ethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C15H16N6O2S2/c22-25(23,15-5-3-11-24-15)18-10-9-17-13-6-7-14(21-20-13)19-12-4-1-2-8-16-12/h1-8,11,18H,9-10H2,(H,17,20)(H,16,19,21)
• InChI Key: UHNBYBSZYOVDDH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NC2=NN=C(C=C2)NCCNS(=O)(=O)C3=CC=CS3
• Molecular Formula: C15H16N6O2S2
• Molecular Weight: 376.5 g/mol
• CAS No.: 1021249-31-9

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For example, novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives were synthesized using two methods, namely, using trimethylamine as a classical method and using magnesium oxide nanoparticles.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research into the synthesis of heterocyclic compounds, including those related to N-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)thiophene-2-sulfonamide, has led to the development of novel synthetic methodologies. For instance, one-pot synthesis techniques have been designed for the efficient production of imidazo[1,2-a]pyridin-3-ylsulfonamides and related structures from 2-aminopyridines or 2-aminothiazole and arensulfonamides through nucleophilic addition and subsequent cyclization processes. These methods offer good yields and present a straightforward approach to accessing diverse heterocyclic systems that could have significant biological activities (Rozentsveig et al., 2013).

Biological Activity Exploration

Several studies have synthesized and evaluated the biological activities of sulfonamide-containing thiophene and related heterocyclic derivatives. These compounds have been tested for their potential as antitumor, antibacterial, and antimicrobial agents. For example, a study synthesized carbamothioylamino-benzene-sulfonamide-thiophene-carboxylates and thieno[3,2-d]pyrimidin-2-yl-amino-benzene-sulfonamides, investigating their in vitro activity against human tumor cell lines and antibacterial properties. Some compounds demonstrated higher activity than standard drugs, suggesting their potential utility in medical and pharmaceutical research (Hafez et al., 2017).

Analytical and Environmental Applications

Compounds related to this compound have been explored for their potential applications in analytical and environmental sciences. For instance, reaction-based fluorescent probes have been designed for the selective discrimination of thiophenols over aliphatic thiols, which is significant in chemical, biological, and environmental analyses. These probes offer high sensitivity and selectivity, demonstrating the utility of heterocyclic sulfonamides in developing advanced analytical tools (Wang et al., 2012).